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Compound of Interest

Compound Name: (S)-(-)-2-Bromopropionic acid

Cat. No.: B016716

(S)-(-)-2-Bromopropionic acid is a crucial chiral building block in the agrochemical industry,
primarily utilized in the production of aryloxyphenoxypropionate (AOPP) herbicides. These
herbicides are highly effective post-emergence agents for controlling grass weeds in broadleaf
crops. The biological activity of AOPP herbicides is stereospecific, with the (R)-enantiomer
typically exhibiting the herbicidal activity. The use of enantiomerically pure starting materials
like (S)-(-)-2-Bromopropionic acid is therefore essential for the synthesis of these potent and
selective agrochemicals.

This document provides detailed application notes and protocols for the synthesis of three
major AOPP herbicides using (S)-(-)-2-Bromopropionic acid as a key precursor: Fluazifop-P-
butyl, Quizalofop-P-ethyl, and Clodinafop-propargyl.

Mechanism of Action of AOPP Herbicides

Aryloxyphenoxypropionate herbicides act by inhibiting the enzyme acetyl-CoA carboxylase
(ACCase) in susceptible grass species.[1][2] ACCase is a critical enzyme in the biosynthesis of
fatty acids, which are essential components of cell membranes. By inhibiting this enzyme,
AOPP herbicides disrupt the formation of new cell membranes, leading to the cessation of
growth and eventual death of the weed. The selectivity of these herbicides arises from
differences in the structure of the ACCase enzyme between grasses and broadleaf crops.

Below is a diagram illustrating the inhibition of the fatty acid biosynthesis pathway by AOPP
herbicides.
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Fatty Acid Biosynthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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